Cas no 63837-11-6 (5-Bromo-2-methylbenzothiazole)

• Product Name: 5-Bromo-2-methylbenzothiazole
• CAS No: 63837-11-6
• MF: C₈H₆BrNS
• MW: 228.108939647675
• MDL: MFCD00603096
• CID: 58088
• PubChem ID: 87564691
• Update Time: 2025-04-18

5-Bromo-2-methylbenzothiazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-methylbenzothiazole
• 2-METHYL-5-BROMOBENZOTHIAZOLE
• 5-bromo-2-methyl-1,3-benzothiazole
• 5-Bromo-2-methyl-1,3-benzthiazole
• 5-bromo-2-methylbenzo[d]thiazole
• 5-BROMO-2-METHYBENZOTHIAZOLE
• Benzothiazole, 5-bromo-2-methyl-
• 5-bromo-2-methyl-benzothiazole
• 5-Bromo-2-methyl benzothiazole
• zlchem 888
• PubChem13564
• KSC495A3J
• ZLD0349
• OLQKNZNXLBILDD-UHFFFAOYSA-N
• 5-Bromo-2-methylbenzothiazole, 95%
• EINECS 264-510-7
• AKOS005254385
• FT-0620106
• NS00052970
• DTXSID70980481
• SB38075
• A15991
• 5-Bromo-2-methyl-1,3-benzothiazole, AldrichCPR
• CS-W005065
• W-200475
• GEO-00493
• BP-10746
• B1798
• EN300-6495455
• MFCD006030906
• MFCD00603096
• SY030916
• FS-2391
• SCHEMBL202298
• 63837-11-6
• DB-021354

• MDL： MFCD00603096
• Inchi： 1S/C8H6BrNS/c1-5-10-7-4-6(9)2-3-8(7)11-5/h2-4H,1H3
• InChI Key： OLQKNZNXLBILDD-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)N=C(C)S2

Computed Properties

• Exact Mass: 226.94000
• Monoisotopic Mass: 226.94
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.5
• Topological Polar Surface Area: 41.1

Experimental Properties

• Color/Form: Green crystalline powder.
• Density: 1.644
• Melting Point: 77.0 to 81.0 deg-C
• Boiling Point: 170°C/10mmHg(lit.)
• Flash Point: 299.1 °C at 760 mmHg
• Refractive Index: 1.691
• PSA: 41.13000
• LogP: 3.36720
• Solubility: Not determined

5-Bromo-2-methylbenzothiazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38-22
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Safety Term：S26-S36/37/39
• Risk Phrases：R36/37/38
• Storage Condition：0-10°C